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Compound of Interest

Compound Name: Acid Violet 90

Cat. No.: B12765606 Get Quote

Application Notes for Researchers, Scientists, and
Drug Development Professionals
Acid Violet 90 is a synthetic acid dye that has found utility in various scientific applications,

including as a stain in histological and cytological preparations.[1][2] Its ability to bind to

proteins makes it suitable for staining cellular components such as nuclei and cytoplasm,

providing contrast for microscopic examination.[2] This document provides a detailed protocol

for the preparation of an Acid Violet 90 staining solution for use in biological research.

Acid Violet 90 is soluble in both water and ethanol.[3][4][5] The choice of solvent can influence

the staining characteristics and intensity. The staining properties of Acid Violet 90 are also pH-

dependent, with color changes observed upon the addition of acid or base.[3][4][5] Therefore,

the pH of the staining solution may need to be optimized depending on the specific application

and the tissue or cell type being stained.

Due to the limited availability of standardized protocols specifically for Acid Violet 90 in

histological applications, the following protocol is based on general principles for the

preparation of acid dye staining solutions. Researchers should consider this a starting point

and may need to optimize the concentrations and solvent system for their specific experimental

needs. It is recommended to perform preliminary tests on non-critical samples to determine the

optimal staining parameters.
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Safety Precautions: Acid Violet 90 is a chemical dye and should be handled with appropriate

laboratory safety practices. Wear personal protective equipment (PPE), including gloves, a lab

coat, and safety glasses. Avoid inhalation of the powder and contact with skin and eyes.

Quantitative Data Summary
The following table outlines a general formulation for a 0.1% (w/v) Acid Violet 90 staining

solution. The concentration can be adjusted based on the desired staining intensity and the

specific application.

Component Amount (for 100 mL) Purpose

Acid Violet 90 Powder 0.1 g Staining agent

Distilled Water 80 mL Primary solvent

Ethanol (95%) 20 mL

Co-solvent, aids in dye

dissolution and tissue

penetration

Glacial Acetic Acid 0.5 - 1.0 mL (optional)

To acidify the solution and

enhance staining of

cytoplasmic elements

Experimental Protocol: Preparation of 0.1% Acid
Violet 90 Staining Solution
This protocol describes the preparation of 100 mL of a 0.1% Acid Violet 90 staining solution.

Materials:

Acid Violet 90 powder (CAS No. 6408-29-3)

Distilled or deionized water

Ethanol (95%)

Glacial Acetic Acid (optional)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://www.benchchem.com/product/b12765606?utm_src=pdf-body
https://www.benchchem.com/product/b12765606?utm_src=pdf-body
https://www.benchchem.com/product/b12765606?utm_src=pdf-body
https://www.benchchem.com/product/b12765606?utm_src=pdf-body
https://www.benchchem.com/product/b12765606?utm_src=pdf-body
https://www.benchchem.com/product/b12765606?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12765606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glass beaker (150 mL or 250 mL)

Graduated cylinders (100 mL and 25 mL)

Magnetic stirrer and stir bar

Weighing paper or boat

Analytical balance

Filter paper (e.g., Whatman No. 1) and funnel

Storage bottle (amber glass recommended)

Procedure:

Weighing the Dye: Carefully weigh 0.1 g of Acid Violet 90 powder using an analytical

balance.

Preparing the Solvent: In a clean glass beaker, measure 80 mL of distilled water and 20 mL

of 95% ethanol using graduated cylinders.

Dissolving the Dye:

Place the beaker with the water-ethanol mixture on a magnetic stirrer and add a stir bar.

Start stirring the solvent at a moderate speed.

Slowly add the weighed Acid Violet 90 powder to the vortex of the stirring solvent to

prevent clumping.

Continue stirring until the dye is completely dissolved. This may take several minutes.

Gentle warming (to no more than 50°C) can be used to facilitate dissolution if necessary.

Adjusting pH (Optional):

If an acidic staining solution is desired to enhance cytoplasmic staining, add 0.5 to 1.0 mL

of glacial acetic acid to the solution while stirring. The optimal amount of acid may need to
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be determined empirically.

Filtering the Solution:

Once the dye is fully dissolved, turn off the stirrer and remove the stir bar.

Filter the staining solution through filter paper into a clean, labeled storage bottle. This will

remove any undissolved particles or impurities.

Storage:

Store the Acid Violet 90 staining solution in a tightly capped amber glass bottle at room

temperature. Protect the solution from light to ensure its stability.

Workflow Diagram
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Workflow for Preparing Acid Violet 90 Staining Solution

Preparation

Dissolution

Optional Step

Final Steps

1. Weigh 0.1 g of
Acid Violet 90 Powder

2. Prepare Solvent:
80 mL Distilled Water
20 mL 95% Ethanol

3. Dissolve Dye in Solvent
with Magnetic Stirring

4. Adjust pH with
Glacial Acetic Acid

5. Filter the Solution

6. Store in a Labeled,
Amber Bottle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12765606?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

